Cas no 391889-67-1 (N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide)

N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide structure
391889-67-1 structure
Product Name:N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide
CAS No:391889-67-1
MF:C15H14N4O3S
MW:330.361661434174
CID:5884364
PubChem ID:3548073
Update Time:2025-07-09

N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 391889-67-1
    • MLS001239180
    • F0475-0455
    • CHEMBL1498098
    • SR-01000442516-1
    • HMS2994G20
    • SMR000805759
    • N-((4-(2-methoxyphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide
    • AKOS024578601
    • Oprea1_529267
    • DTXSID501330645
    • SR-01000442516
    • N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide
    • N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
    • Inchi: 1S/C15H14N4O3S/c1-21-11-6-3-2-5-10(11)19-13(17-18-15(19)23)9-16-14(20)12-7-4-8-22-12/h2-8H,9H2,1H3,(H,16,20)(H,18,23)
    • InChI Key: BRGRFCYURSCDNQ-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CNC(C2=CC=CO2)=O)N1C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 330.07866149g/mol
  • Monoisotopic Mass: 330.07866149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 111Ų

N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide Pricemore >>

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Additional information on N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide

N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide: A Comprehensive Overview

The compound N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide, identified by the CAS number 391889-67-1, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a furan carboxamide group. The presence of the 2-methoxyphenyl substituent further enhances its chemical versatility. Recent studies have highlighted its role in drug discovery and as a precursor for advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core. The incorporation of the 5-sulfanylidene group is a critical step that ensures the stability and reactivity of the molecule. Researchers have employed various methodologies, including click chemistry and catalytic processes, to optimize the synthesis pathway. The use of transition metal catalysts has been particularly effective in achieving high yields and purity levels.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that can replace functional groups in a molecule without significantly altering its pharmacokinetic profile. This property makes N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide an invaluable tool in drug design. Recent studies have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) has been exploited in the development of advanced sensors and electronic devices. The furan carboxamide group plays a crucial role in these applications by providing strong adhesion properties to various substrates. Researchers have also explored its use in creating stimuli-responsive materials that can change their properties under specific environmental conditions.

The chemical stability of N-{[4-(2-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}furan-2-carboxamide is another area of active investigation. Studies have shown that the molecule exhibits excellent resistance to thermal degradation and oxidative stress, making it suitable for high-performance applications. Its stability under harsh conditions has led to its consideration in aerospace materials and high-energy storage systems.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendly properties. Initial assessments indicate that it has low toxicity and minimal impact on aquatic ecosystems. These findings are particularly important given the increasing emphasis on sustainable chemistry practices across various industries.

In conclusion, N-{[4-(2-methoxyphenyl)-5-sulfanylidene

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